![molecular formula C9H12ClN3OS B6198752 3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]propan-1-amine hydrochloride CAS No. 2680532-99-2](/img/no-structure.png)
3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]propan-1-amine hydrochloride
Description
The compound “3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]propan-1-amine hydrochloride” is structurally related to methamphetamine . It consists of a thiophene group with an alkyl amine substituent at the 2-position . It has limited popularity as a recreational stimulant .
Synthesis Analysis
The synthesis of this compound involves a four-step process. It begins with (thiophen-2-yl)magnesium bromide, which is reacted with propylene oxide, yielding 1-(thiophen-2-yl)-2-hydroxypropane. This is then reacted with phosphorus tribromide, yielding 1-(thiophen-2-yl)-2-bromopropane. Finally, it is reacted with methylamine, yielding 1-(thiophen-2-yl)-2-methylaminopropane .Molecular Structure Analysis
The molecule consists of a thiophene group with an alkyl amine substituent at the 2-position . The thiophene is a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S .Chemical Reactions Analysis
The compound undergoes various chemical reactions. For instance, it is likely to be metabolized into active thiopropamine, 4-hydroxymethiopropamine, and thiophene S-oxides . These N-demethylated metabolites are further deaminated by the cytochrome P450 enzyme CYP2C19 in the liver, transforming them into inactive 1-(thiophen-2-yl)-2-propan-2-one, which can be seen as a phenylacetone derivative .Physical And Chemical Properties Analysis
The compound has a molar mass of 155.26 g·mol−1 . It is very hydrophilic and is excreted in urine . The final major metabolic product is thiophene-2-carboxylic acid .Mechanism of Action
The compound functions as a norepinephrine-dopamine reuptake inhibitor that is approximately 1.85 times more selective for norepinephrine than dopamine . It is approximately one third as potent as dextroamphetamine as a norepinephrine reuptake inhibitor and one fifth as much as a dopamine reuptake inhibitor .
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]propan-1-amine hydrochloride' involves the reaction of 2-amino-3-(thiophen-2-yl)propan-1-ol with ethyl chloroformate to form 2-(2-chloroformate-3-(thiophen-2-yl)propan-1-yloxy)ethanol. This intermediate is then reacted with hydrazine hydrate to form 3-(thiophen-2-yl)-1,3,4-oxadiazol-2-amine, which is further reacted with 3-bromopropan-1-amine to form the final product, 3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]propan-1-amine hydrochloride.", "Starting Materials": [ "2-amino-3-(thiophen-2-yl)propan-1-ol", "ethyl chloroformate", "hydrazine hydrate", "3-bromopropan-1-amine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-amino-3-(thiophen-2-yl)propan-1-ol is reacted with ethyl chloroformate in the presence of sodium hydroxide and diethyl ether to form 2-(2-chloroformate-3-(thiophen-2-yl)propan-1-yloxy)ethanol.", "Step 2: 2-(2-chloroformate-3-(thiophen-2-yl)propan-1-yloxy)ethanol is reacted with hydrazine hydrate in the presence of water and hydrochloric acid to form 3-(thiophen-2-yl)-1,3,4-oxadiazol-2-amine.", "Step 3: 3-(thiophen-2-yl)-1,3,4-oxadiazol-2-amine is reacted with 3-bromopropan-1-amine in the presence of water and hydrochloric acid to form the final product, 3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]propan-1-amine hydrochloride." ] } | |
| 2680532-99-2 | |
Molecular Formula |
C9H12ClN3OS |
Molecular Weight |
245.7 |
Purity |
95 |
Origin of Product |
United States |
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